Cas no 1006492-26-7 (1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid
• CAS No: 1006492-26-7
• MF: C₉H₅F₃N₄O₂
• MW: 258.156811475754
• MDL: MFCD05861867
• CID: 3059799
• PubChem ID: 19621496
• Update Time: 2025-10-28

1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
• 1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid
• 1-[4-(trifluoromethyl)pyrimidin-2-yl]pyrazole-3-carboxylic acid
• AKOS000311563
• MFCD05861867
• EN300-92604
• CS-0264333
• GQB49226
• STK350023
• 1006492-26-7
• 1-(4-(Trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylicacid

• MDL： MFCD05861867
• Inchi： 1S/C9H5F3N4O2/c10-9(11,12)6-1-3-13-8(14-6)16-4-2-5(15-16)7(17)18/h1-4H,(H,17,18)
• InChI Key： LDUUOMPXBMPVGC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1C=CC(C(=O)O)=N1)(F)F

Computed Properties

• Exact Mass: 258.03645990Da
• Monoisotopic Mass: 258.03645990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 481.2±55.0 °C at 760 mmHg
• Flash Point: 244.8±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-[4-(Trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic Acid (CAS 1006492-26-7)

1-[4-(Trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid (CAS 1006492-26-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile applications. This compound belongs to the class of pyrazole-carboxylic acid derivatives, which are widely recognized for their bioactivity and potential as intermediates in drug discovery. The presence of a trifluoromethyl group on the pyrimidine ring enhances its lipophilicity and metabolic stability, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, researchers have explored the role of 1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid in modulating enzymatic pathways, particularly those involved in inflammation and oncology. Its structural similarity to known kinase inhibitors has prompted investigations into its potential as a small-molecule inhibitor for targeted therapies. Additionally, the compound's carboxylic acid moiety allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties.

The synthesis of CAS 1006492-26-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the growing demand for efficient and sustainable synthetic methods. These innovations align with the broader trend of green chemistry, which emphasizes reducing waste and energy consumption in chemical production.

From an industrial perspective, 1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid is often utilized as a building block for more complex molecules. Its applications span across crop protection, where it serves as a precursor for herbicides and fungicides, and material science, where its derivatives contribute to the development of advanced polymers. The compound's stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for supply chain management.

Analytical characterization of CAS 1006492-26-7 relies on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with regulatory standards and guarantee the compound's purity for research and commercial use. Furthermore, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling have been employed to predict its interactions with biological targets, accelerating the drug discovery process.

The growing interest in 1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid is reflected in the increasing number of patents and publications citing its use. Researchers are particularly intrigued by its potential in addressing drug-resistant infections and chronic diseases, topics that dominate current scientific discourse. As the demand for precision medicine rises, compounds like this are poised to play a pivotal role in developing next-generation therapeutics.

In summary, 1-[4-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid (CAS 1006492-26-7) represents a versatile and promising compound with broad applications in pharmaceuticals, agriculture, and materials science. Its unique chemical properties and adaptability to modern synthetic methodologies make it a valuable asset for researchers and industries alike. Future studies are expected to uncover even more innovative uses for this molecule, solidifying its importance in scientific advancement.